Cas no 1483740-60-8 (1-(ethylsulfanyl)cyclopropylmethanamine)

• Product Name: 1-(ethylsulfanyl)cyclopropylmethanamine
• CAS No: 1483740-60-8
• MDL: MFCD21127262
• CID: 4601830
• PubChem ID: 65130659
• Update Time: 2025-10-29

1-(ethylsulfanyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(ethylsulfanyl)cyclopropyl]methanamine
• 1-(ethylsulfanyl)cyclopropylmethanamine

• MDL： MFCD21127262

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on 1-(ethylsulfanyl)cyclopropylmethanamine

1-(Ethylsulfanyl)cyclopropylmethanamine: A Comprehensive Overview

1-(Ethylsulfanyl)cyclopropylmethanamine, identified by the CAS number 1483740-60-8, is a unique organic compound that has garnered attention in the fields of synthetic chemistry and pharmacology. This compound is characterized by its cyclopropane ring, which is a three-membered carbon ring, and its ethylsulfanyl substituent, which introduces sulfur into the molecular structure. The presence of the methanamine group further enhances its functional versatility, making it a valuable compound for various applications.

The synthesis of 1-(ethylsulfanyl)cyclopropylmethanamine involves a series of carefully designed reactions that leverage modern synthetic techniques. Recent advancements in catalytic processes have enabled chemists to optimize the production of this compound, ensuring high yields and purity. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key steps in its synthesis.

In terms of chemical properties, 1-(ethylsulfanyl)cyclopropylmethanamine exhibits interesting reactivity due to the strained cyclopropane ring and the electron-donating sulfanyl group. These features make it a promising candidate for exploring novel chemical transformations. For instance, researchers have recently investigated its role in forming bioactive molecules through cyclopropane-opening reactions, which have shown potential in drug discovery.

The biological activity of 1-(ethylsulfanyl)cyclopropylmethanamine has been a focal point of recent studies. Preclinical data suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a potential lead compound for developing therapeutic agents. Moreover, its ability to modulate cellular signaling pathways has been explored in vitro, indicating its potential role in treating conditions such as neurodegenerative diseases and cancer.

In addition to its pharmacological applications, 1-(ethylsulfanyl)cyclopropylmethanamine has also found utility in materials science. Its unique structure allows for the formation of stable covalent bonds with other molecules, making it a valuable building block in the synthesis of advanced materials such as polymers and nanomaterials.

The latest research on CAS No. 1483740-60-8 highlights its potential as a versatile platform for chemical innovation. Collaborative efforts between academic institutions and industry have led to breakthroughs in understanding its reactivity and functionality at the molecular level. These advancements are paving the way for new applications across diverse scientific disciplines.

In conclusion, 1-(ethylsulfanyl)cyclopropylmethanamine, with its distinctive chemical structure and promising biological profile, represents a significant advancement in modern chemistry. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations across various fields.